Cas no 133115-72-7 ([4-(trifluoromethoxy)phenyl]hydrazine hydrochloride)

• Product Name: [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride
• CAS No: 133115-72-7
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• MDL: MFCD00053033
• CID: 64250
• PubChem ID: 24862732
• Update Time: 2025-06-10

[4-(trifluoromethoxy)phenyl]hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(Trifluoromethoxy)phenyl)hydrazine hydrochloride
• 4-(Trifluoromethoxy)phenylhydrazine hydrochloride
• p-trifluoromethoxy phenylhydrazine hydrochloride
• 1-[4-(TRIFLUOROMETHOXY)PHENYL]HYDRAZINE HYDROCHLORIDE
• 4-(Trifluoromethoxy)phenylhydrazine HCl
• [4-(trifluoromethoxy)phenyl]hydrazine,hydrochloride
• 4-Trifluoromethoxyphenylhydrazine Hydrochloride
• Hydrazine,[4-(trifluoromethoxy)phenyl]-, monohydrochloride (9CI)
• SBB003295
• 366951_ALDRICH
• BUTTPARK 44\57-15
• TIMTEC-BB SBB003295
• 4-trifluoromethylbenzene hydrazind HCl
• (4-TRIFLUOROMETHOXYPHENYL)-HYDRAZINE HCL
• 4-(Trifluoromethoxy)phenylhydrazinehydrochloride
• TRIFLUOROMETHOXY)PHENYLHYDRAZINE HYDROCHLORIDE
• 4-(Trifluoromethoxy)phenylhydrazinehydrochloride97%
• 4-(trifluoromethoxy)phenyl hydrazine hydrochloride
• [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride
• 1-(4-(trifluoromethoxy)phenyl)hydrazine hydrochloride
• Hydrazine, [4-(trifluorome
• SB79575
• AKOS001476067
• FT-0601433
• SCHEMBL508110
• 4-(trifluoromethoxy)phenyl-hydrazine hydrochloride
• AM20060207
• (4-trifluoromethoxyphenyl)-hydrazine hydrochloride
• DTXSID80380478
• J-006314
• 4-trifluoromethoxy phenylhydrazine hydrochloride
• Hydrazine, [4-(trifluoromethoxy)phenyl]-, monohydrochloride
• 4-(Trifluoromethoxy)phenylhydrazine, HCl
• CS-W014694
• P-TRIFLUOROMETHOXY PHENYLHYDRAZINE HCL
• [4-(trifluoromethoxy)phenyl]hydrazine;hydrochloride
• 4-(Trifluoromethoxy)phenylhydrazine hydrochloride, 98%
• 4-Trifluoro Methoxyphenylhydrazine HCl
• MFCD00053033
• SY014248
• A2827
• Hydrazine, [4-(trifluoromethoxy)phenyl]-, hydrochloride (1:1)
• (4-trifluoromethoxy-phenyl)-hydrazine hydrochloride
• AC-4208
• T2415
• EN300-34612
• 133115-72-7
• (4-(trifluoromethoxy)phenyl)-hydrazine hydrochloride
• DB-006568

• MDL： MFCD00053033
• Inchi： 1S/C7H7F3N2O.ClH/c8-7(9,10)13-6-3-1-5(12-11)2-4-6;/h1-4,12H,11H2;1H
• InChI Key： KQXZVSQCMVKMBK-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)NN)(F)F

Computed Properties

• Exact Mass: 228.02800
• Monoisotopic Mass: 228.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.3

Experimental Properties

• Color/Form: Light brown crystalline powder
• Density: 1.3720
• Melting Point: 230 °C (lit.)
• Boiling Point: 400.3°Cat760mmHg
• Flash Point: 195.9℃
• Refractive Index: 1.526
• PSA: 47.28000
• LogP: 3.44610
• Solubility: Not determined

[4-(trifluoromethoxy)phenyl]hydrazine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride

Comprehensive Overview of [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride (CAS No. 133115-72-7)

[4-(Trifluoromethoxy)phenyl]hydrazine hydrochloride (CAS No. 133115-72-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethoxy group and a hydrazine moiety, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its applications in drug discovery, particularly in developing kinase inhibitors and antioxidant agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s CAS No. 133115-72-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent interest in fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, positioning [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride as a key candidate for medicinal chemistry optimization. Users often inquire about its synthetic routes, solubility profiles, and handling precautions, emphasizing the need for detailed technical data.

From an industrial perspective, this compound aligns with the growing demand for green chemistry alternatives. Its trifluoromethoxy group contributes to reduced environmental persistence compared to traditional halogenated analogs, addressing concerns about eco-friendly synthesis. Laboratories prioritizing catalytic efficiency and waste reduction may find this compound advantageous for scalable production of target molecules.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride. Purity thresholds (>98%) are critical for reproducibility in bioconjugation reactions or ligand design, topics frequently discussed in peer-reviewed journals. The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further enhance its utility in modern labs.

Emerging applications include its role in proteomics research, where it serves as a derivatization agent for post-translational modification analysis. This connects to trending searches like "fluorinated probes for imaging" and "small-molecule biomarkers." Its hydrochloride salt form ensures improved handling and solubility in aqueous systems, a feature highlighted in formulation development queries.

In summary, [4-(trifluoromethoxy)phenyl]hydrazine hydrochloride (CAS No. 133115-72-7) bridges academic inquiry and industrial innovation. Its versatility in drug design, material science, and analytical chemistry underscores its importance, while its alignment with sustainability goals and cutting-edge research ensures continued relevance in scientific discourse.